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Compound of Interest

Compound Name:
(3-Bromo-5-chloro-phenyl)-

hydrazine

Cat. No.: B3218174 Get Quote

Essential Safety and Handling Guide for (3-
Bromo-5-chloro-phenyl)-hydrazine
Disclaimer: This guide is based on safety information for hydrazine and its derivatives. Specific

safety data for (3-Bromo-5-chloro-phenyl)-hydrazine is not readily available. It is crucial to

handle this compound with the utmost care, assuming it possesses similar or greater hazards

than related substances. Always consult with your institution's safety officer and review all

available safety information before handling this chemical.

(3-Bromo-5-chloro-phenyl)-hydrazine (MW: 221.48 g/mol , Formula: C₆H₆BrClN₂) is a

chemical compound for which detailed safety and handling protocols should be strictly

followed.[1][2] Due to its structural similarity to hydrazine and other phenylhydrazine

derivatives, it should be treated as a highly toxic, corrosive, and potentially carcinogenic

substance.[3][4][5][6] Adherence to rigorous safety procedures is mandatory to mitigate risks of

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards of (3-Bromo-5-
chloro-phenyl)-hydrazine. The following table summarizes the required PPE for handling this

compound.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for splash

protection.[3][7] For prolonged

or direct contact, butyl rubber

gloves are advised.[8] Always

consult the glove

manufacturer's chemical

resistance guide.

Eye and Face Protection Safety goggles and face shield

Tightly fitting, splash-proof

safety goggles are mandatory.

[3][4] A full-face shield must be

worn when there is a risk of

splashing.[3][7]

Skin and Body Protection
Flame-resistant lab coat and

chemical-resistant apron

A flame-resistant lab coat

should be worn over personal

clothing.[3][7] A chemical-

resistant apron provides an

additional layer of protection.

[7] Full-length pants and

closed-toe shoes are required.

[3]

Respiratory Protection Fume hood or respirator

All handling of (3-Bromo-5-

chloro-phenyl)-hydrazine must

be conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[4] If a fume hood is not

feasible, a NIOSH-approved

full-face respirator with

appropriate cartridges is

necessary.[3][8]
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A systematic approach to handling (3-Bromo-5-chloro-phenyl)-hydrazine is essential to

prevent accidents and exposure.

Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have an emergency spill kit readily accessible.

Prepare all necessary equipment and reagents before bringing the compound into the

work area.

Handling:

Don the appropriate PPE as outlined in the table above.

Conduct all manipulations of the compound, including weighing and transferring, within the

chemical fume hood.[4]

Use the smallest quantity of the substance necessary for the experiment.

Ground and bond metal containers during transfer to prevent static discharge.[9]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and

metals.[9]

Post-Handling:

Tightly seal the container of (3-Bromo-5-chloro-phenyl)-hydrazine and store it in a

designated, well-ventilated, and locked cabinet away from incompatible materials.[10]

Decontaminate all work surfaces with an appropriate cleaning agent.

Carefully remove and dispose of gloves in a designated hazardous waste container.

Wash hands thoroughly with soap and water after removing PPE.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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